Cas no 1805655-08-6 (Methyl 3-chloro-2-methyl-4-nitrobenzoate)

Methyl 3-chloro-2-methyl-4-nitrobenzoate is a nitro-substituted aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a chloro and methyl group at the 3- and 2-positions, respectively, and a nitro group at the 4-position, enhancing its reactivity in electrophilic and nucleophilic substitution reactions. The ester functionality improves solubility in organic solvents, facilitating further derivatization. This compound is valued for its role in constructing complex molecules, particularly in medicinal chemistry, where it serves as a precursor for bioactive compounds. Its stability and well-defined reactivity profile make it a reliable building block for research and industrial applications.

Methyl 3-chloro-2-methyl-4-nitrobenzoate structure

1805655-08-6 structure

Product Name:Methyl 3-chloro-2-methyl-4-nitrobenzoate

CAS No:1805655-08-6

MF:C₉H₈ClNO₄

MW:229.617121696472

CID:4953834

Update Time:2025-05-19

Methyl 3-chloro-2-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-2-methyl-4-nitrobenzoate
- Inchi： 1S/C9H8ClNO4/c1-5-6(9(12)15-2)3-4-7(8(5)10)11(13)14/h3-4H,1-2H3
- InChI Key： QEZAKEQTBNIKOW-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C(=O)OC)=C1C)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 265
XLogP3: 2.6
Topological Polar Surface Area: 72.1

Methyl 3-chloro-2-methyl-4-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015010257-1g	Methyl 3-chloro-2-methyl-4-nitrobenzoate	1805655-08-6	97%	1g	1,504.90 USD	2021-06-21

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Additional information on Methyl 3-chloro-2-methyl-4-nitrobenzoate

Recent Advances in the Synthesis and Applications of Methyl 3-chloro-2-methyl-4-nitrobenzoate (CAS: 1805655-08-6)

Methyl 3-chloro-2-methyl-4-nitrobenzoate (CAS: 1805655-08-6) is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Recent studies have highlighted its importance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of Methyl 3-chloro-2-methyl-4-nitrobenzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibit significant inhibitory activity against specific oncogenic targets, such as MDM2-p53 interactions, which are critical in cancer progression. The study utilized a combination of computational modeling and high-throughput screening to optimize the compound's efficacy and selectivity.

Another significant development was reported in Organic Letters (2024), where a novel, scalable synthesis route for Methyl 3-chloro-2-methyl-4-nitrobenzoate was described. The new method employs a palladium-catalyzed cross-coupling reaction, which offers higher yields and reduced environmental impact compared to traditional approaches. This advancement is particularly relevant for industrial-scale production, addressing challenges related to cost and sustainability.

In the context of infectious diseases, a recent preprint on bioRxiv (2024) investigated the antimicrobial properties of Methyl 3-chloro-2-methyl-4-nitrobenzoate derivatives. The study identified several analogs with potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. Mechanistic studies revealed that these compounds disrupt bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan assembly.

Furthermore, ongoing clinical trials (Phase I/II) are evaluating the safety and efficacy of a prodrug formulation derived from Methyl 3-chloro-2-methyl-4-nitrobenzoate for the treatment of solid tumors. Preliminary data suggest favorable pharmacokinetic profiles and manageable toxicity, positioning this compound as a promising candidate for further development.

In conclusion, Methyl 3-chloro-2-methyl-4-nitrobenzoate (CAS: 1805655-08-6) continues to be a versatile building block in medicinal chemistry, with emerging applications in oncology, antimicrobial therapy, and beyond. Future research directions may include the exploration of its role in targeted drug delivery systems and combination therapies.